Cas no 1509877-26-2 (2-(3-cyclopropylphenyl)cyclopropylmethanamine)

• Product Name: 2-(3-cyclopropylphenyl)cyclopropylmethanamine
• CAS No: 1509877-26-2
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 5843379
• PubChem ID: 79976647
• Update Time: 2025-10-29

2-(3-cyclopropylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclopropylphenyl)cyclopropylmethanamine
• AKOS018536319
• EN300-1855330
• 1509877-26-2
• [2-(3-cyclopropylphenyl)cyclopropyl]methanamine

• Inchi： 1S/C13H17N/c14-8-12-7-13(12)11-3-1-2-10(6-11)9-4-5-9/h1-3,6,9,12-13H,4-5,7-8,14H2
• InChI Key： YPNYCDSCFURTDM-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=CC=C(C=1)C1CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-cyclopropylphenyl)cyclopropylmethanamine

Comprehensive Guide to 2-(3-cyclopropylphenyl)cyclopropylmethanamine (CAS No. 1509877-26-2): Properties, Applications, and Market Insights

2-(3-cyclopropylphenyl)cyclopropylmethanamine (CAS No. 1509877-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bicyclic amine derivative features a unique cyclopropylphenyl scaffold, which contributes to its structural rigidity and potential bioactivity. With the growing demand for novel small-molecule therapeutics, compounds like 2-(3-cyclopropylphenyl)cyclopropylmethanamine are increasingly studied for their drug-like properties and synthetic versatility.

The molecular structure of 2-(3-cyclopropylphenyl)cyclopropylmethanamine combines two cyclopropyl rings with an aromatic phenyl group, creating a three-dimensional geometry that may enhance binding affinity to biological targets. Researchers are particularly interested in how the cyclopropylmethanamine moiety influences the compound's pharmacokinetic profile, including its metabolic stability and membrane permeability. These characteristics make it a valuable building block in medicinal chemistry, especially for central nervous system (CNS) drug discovery programs.

Recent scientific literature highlights the potential of 2-(3-cyclopropylphenyl)cyclopropylmethanamine derivatives as modulators of various neurotransmitter systems. The compound's structural features align with current trends in fragment-based drug design, where small, rigid frameworks serve as starting points for developing more complex molecules. Its 3-cyclopropylphenyl component may offer improved selectivity compared to traditional phenyl-based compounds, addressing a key challenge in modern drug development.

In synthetic chemistry, 2-(3-cyclopropylphenyl)cyclopropylmethanamine serves as a versatile intermediate for constructing more complex architectures. The presence of both aromatic and aliphatic cyclopropyl rings allows for diverse functionalization strategies, enabling chemists to explore structure-activity relationships systematically. This adaptability makes the compound particularly valuable in parallel synthesis and combinatorial chemistry approaches that dominate contemporary pharmaceutical research.

The commercial availability of 2-(3-cyclopropylphenyl)cyclopropylmethanamine (CAS No. 1509877-26-2) has expanded in recent years, reflecting growing industrial interest. Suppliers typically offer the compound in research quantities with >95% purity, suitable for most laboratory applications. Pricing trends indicate steady demand, particularly from contract research organizations (CROs) and academic institutions engaged in neuroscience and psychiatric drug discovery projects.

Environmental and safety considerations for 2-(3-cyclopropylphenyl)cyclopropylmethanamine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this amine derivative. The compound's stability profile suggests good shelf life when stored under inert atmosphere at low temperatures, making it practical for long-term research programs.

Analytical characterization of 2-(3-cyclopropylphenyl)cyclopropylmethanamine typically involves HPLC, GC-MS, and NMR techniques. The compound's distinct spectral signatures, particularly the characteristic proton patterns of its cyclopropyl rings, facilitate quality control and structure verification. These analytical data are crucial for researchers who need to confirm the identity and purity of this building block in synthetic applications.

Future research directions for 2-(3-cyclopropylphenyl)cyclopropylmethanamine derivatives may explore their potential in emerging therapeutic areas such as neuroprotection and cognitive enhancement. The compound's modular structure allows for systematic optimization, aligning with current pharmaceutical industry priorities for targeted, mechanism-based drug discovery. As the understanding of cyclopropyl-containing pharmacophores deepens, this compound class may yield novel clinical candidates.

For researchers sourcing 2-(3-cyclopropylphenyl)cyclopropylmethanamine, it's essential to verify suppliers' certificates of analysis and consider batch-to-batch consistency. The compound's growing application spectrum suggests that development of more efficient synthetic routes may become an active area of process chemistry research, potentially impacting future availability and cost structures in the fine chemicals market.